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Compound of Interest

Compound Name:
5-Azaspiro[2.5]octane-1-carboxylic

acid

Cat. No.: B15265526

Get Quote

Abstract & Strategic Overview
The 5-azaspiro[2.5]octane scaffold is a conformationally restricted amino acid surrogate,

increasingly utilized in peptidomimetics and HCV protease inhibitors (analogous to the 6-aza

variants found in Ledipasvir). Its rigid spirocyclic structure locks the nitrogen vector, improving

metabolic stability and receptor selectivity.

This protocol details the synthesis of N-Boc-5-azaspiro[2.5]octane-1-carboxylic acid. The

route is selected for atom economy and scalability, utilizing a Rhodium-catalyzed

cyclopropanation of an exocyclic alkene. Unlike milligram-scale methods that rely on unstable

intermediates, this process utilizes robust precursors and engineered safety controls for the

diazoacetate step.

Key Process Parameters
Target Scale: 100 g – 1 kg

Overall Yield Target: 45–55% (3 steps)
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Critical Safety Control: Continuous flow or controlled-feed batch mode for exothermic

cyclopropanation.

Purity Goal: >98% (HPLC), >99% ee (if resolution is applied).

Retrosynthetic Analysis & Pathway Design
The most robust disconnection for spiro-cyclopropyl carboxylates involves constructing the

strained three-membered ring onto a pre-formed piperidine ring.

Pathway Logic
Target: 5-Azaspiro[2.5]octane-1-carboxylic acid (N-Boc protected).

Disconnection: C1–C2 bond formation via carbene insertion.

Precursor:N-Boc-3-methylene piperidine.

Starting Material:N-Boc-3-piperidone (Commercially available, CAS: 79099-07-3).

Why this route?

Regiocontrol: Starting from the 3-ketone guarantees the 5-aza regiochemistry (nitrogen is

meta to the spiro center).

Scalability: Avoids the use of diazomethane (explosive gas). Uses Ethyl Diazoacetate (EDA)

which, while energetic, can be handled safely in solution at temperature.
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Figure 1: Retrosynthetic Strategy for 5-Azaspiro[2.5]octane Scaffold

N-Boc-5-Azaspiro[2.5]octane-1-carboxylic acid
(Target Molecule)

Spiro-Ester Intermediate
(Racemic/Diastereomeric Mix)

Hydrolysis (LiOH)

N-Boc-3-methylene piperidine
(Exocyclic Alkene)

Rh(II) Cyclopropanation
(EDA, Carbene Insertion)

N-Boc-3-piperidone
(Starting Material)

Wittig Olefination
(Ph3P=CH2)

Click to download full resolution via product page

Detailed Experimental Protocol
Step 1: Methylenation of N-Boc-3-Piperidone
Objective: Convert the ketone to the exocyclic alkene. Reaction Type: Wittig Olefination.

Reagents:

Methyltriphenylphosphonium bromide (MTPB) (1.2 equiv)

Potassium tert-butoxide (KOtBu) (1.2 equiv)

N-Boc-3-piperidone (1.0 equiv)

Solvent: Tetrahydrofuran (THF), anhydrous.
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Protocol:

Preparation of Ylide: In a reactor inerted with N₂, suspend MTPB in THF (5 mL/g). Cool to 0–

5 °C.

Base Addition: Add KOtBu portion-wise, maintaining internal temperature <10 °C. The

solution will turn bright yellow (ylide formation). Stir for 1 hour at 0 °C.

Substrate Addition: Add a solution of N-Boc-3-piperidone in THF dropwise over 30 minutes.

Reaction: Warm to room temperature (20–25 °C) and stir for 4–6 hours. Monitor by TLC/GC

(Disappearance of ketone).

Workup (Ph₃PO Removal):

Quench with saturated NH₄Cl solution.[1]

Dilute with Heptane (this precipitates Triphenylphosphine oxide, Ph₃PO).

Filter off the solid Ph₃PO.

Wash the organic layer with water and brine.

Purification: Concentrate the filtrate. The crude oil is often sufficiently pure (>90%) for the

next step. If not, a short silica plug (eluting with 5% EtOAc/Hexanes) removes residual

phosphorous byproducts.

Yield Target: 85–92%

Step 2: Rhodium-Catalyzed Cyclopropanation (Critical
Step)
Objective: Construct the spiro-cyclopropane ring. Safety Note: Ethyl Diazoacetate (EDA) is

potentially explosive and toxic. Do not heat neat EDA. Use a dilute solution and controlled

addition.

Reagents:
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N-Boc-3-methylene piperidine (1.0 equiv)

Ethyl Diazoacetate (EDA) (1.2 – 1.5 equiv) - Commercially available as ~15% solution in

toluene or DCM is preferred for safety.

Catalyst: Rhodium(II) acetate dimer [Rh₂(OAc)₄] (0.5 – 1.0 mol%)

Solvent: Dichloromethane (DCM) or Toluene.

Protocol (Batch with Slow Addition):

Reactor Setup: Charge the reactor with the Alkene (from Step 1) and Rh₂(OAc)₄ catalyst in

DCM (5 vol). Inert with N₂.

Temperature: Heat the mixture to a gentle reflux (40 °C for DCM) or 60 °C (Toluene).

Controlled Addition: Dissolve EDA in the reaction solvent (1:1 v/v). Add this solution very

slowly via a syringe pump or dosing funnel over 4–8 hours.

Why? Keeping the concentration of free carbene low prevents EDA dimerization (forming

diethyl fumarate/maleate) and controls the exotherm.

Completion: Stir for an additional 2 hours. Monitor by GC/HPLC.

Workup:

Cool to room temperature.[2]

Filter through a pad of Celite or silica to remove the Rhodium catalyst (recovery of Rh is

possible but usually not performed at this stage).

Concentrate the filtrate to yield the crude spiro-ester.

Stereochemistry Note: This reaction produces a mixture of diastereomers (cis/trans carboxylate

relative to the ring). For the 1-carboxylic acid target, both isomers are often carried forward and

separated at the acid stage or equilibrated.

Yield Target: 60–75%
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Step 3: Ester Hydrolysis to 5-Azaspiro[2.5]octane-1-
carboxylic Acid
Objective: Generate the final free acid.

Reagents:

Spiro-ester intermediate[3]

Lithium Hydroxide monohydrate (LiOH·H₂O) (3.0 equiv)

Solvent: THF/Water/Methanol (2:1:1).

Protocol:

Dissolve the crude ester in the solvent mixture.

Add LiOH·H₂O.

Stir at 25–40 °C for 12 hours.

Workup (Acid-Base Extraction):

Concentrate to remove organics (THF/MeOH).

Dilute the aqueous residue with water. Wash with MTBE (removes unreacted neutral

impurities).

Acidification: Cool the aqueous layer to 0 °C and acidify to pH 3–4 with 1M HCl or citric

acid.

Extraction: Extract the product into EtOAc (3x).

Drying: Dry over Na₂SO₄ and concentrate.

Final Purification: Recrystallization from EtOAc/Heptane is usually effective for the N-Boc

acid.
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Yield Target: 85–95%

Process Safety & Engineering Controls
The cyclopropanation step involves high-energy intermediates. For kilogram-scale production,

a Continuous Flow approach is recommended to minimize the active volume of hazardous

diazo compounds.

Figure 2: Continuous Flow Setup for Safe Scale-Up of Cyclopropanation
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Safety Critical Limits
Parameter Limit Rationale

EDA Concentration < 15% w/w
Prevents runaway

decomposition.

Addition Rate < 0.1 equiv/hr (Batch)
Ensures instantaneous

consumption of carbene.

Temperature < 60 °C
Above 80 °C, EDA thermal

decomposition dominates.

Ventilation High Exchange

N₂ released during reaction

must be vented to prevent

pressure buildup.

Analytical Specifications
To ensure the material meets "Building Block" standards for medicinal chemistry:
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Test Method Acceptance Criteria

Identity 1H-NMR (DMSO-d6)

Conforms to structure. Key

signals: Cyclopropyl protons

(0.5–1.5 ppm), Boc group (1.4

ppm).

Purity HPLC (C18, ACN/H2O) > 98.0% Area

Residual Solvent GC-Headspace
THF < 720 ppm, DCM < 600

ppm, Toluene < 890 ppm.

Metal Content ICP-MS
Rh < 20 ppm (Essential if used

in late-stage synthesis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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